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Compound of Interest

Compound Name: 8-Hydroxy Mirtazapine-d3

CAS No.: 1330264-96-4

Cat. No.: B589078

Get Quote

Executive Summary & Core Directive
Do not dispose of 8-Hydroxy Mirtazapine-d3 down the drain.

Although 8-Hydroxy Mirtazapine-d3 is a stable isotope-labeled standard used primarily for

LC-MS/MS quantification, it retains the pharmacological potency and environmental toxicity

profile of its parent compound, Mirtazapine. It is classified as a Non-RCRA Regulated

Pharmaceutical Waste in the United States but must be managed as Hazardous Chemical

Waste to comply with "Cradle-to-Grave" stewardship and prevent aquatic bioaccumulation.

Immediate Action Required:

Segregate: Isolate from general trash and biomedical (infectious) waste.

Label: Clearly mark as "Pharmaceutical Waste – Toxic."

Destroy: The mandatory disposal method is High-Temperature Incineration.
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To ensure compliance and safety, your disposal protocol must be grounded in the chemical's

specific properties.

Chemical Identity[3][4][5]
Compound: 8-Hydroxy Mirtazapine-d3 (Deuterated)

CAS Number: 1215531-67-5 (Labeled) / 85650-52-8 (Parent Unlabeled)

Usage: Internal Standard for Bioanalysis (LC-MS).

Risk Assessment Matrix
The deuterated form (

) is a stable isotope and is NOT radioactive. It does not require decay-in-storage or radioactive
waste protocols. However, it poses chemical risks:
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Hazard Category Classification Description
Mechanism of
Concern

Acute Toxicity Category 4 (Oral)
Harmful if swallowed.

[1][2]

Central Nervous

System (CNS)

depression;

serotonergic activity.

Environmental Aquatic Chronic 2

Toxic to aquatic life

with long-lasting

effects.[2]

Tetracyclic structure is

resistant to

biodegradation in

wastewater treatment

plants.

Reproductive Category 2

Suspected of

damaging

fertility/unborn child.[3]

[2]

Crosses placental

barrier; potential

developmental

toxicity.

Regulatory Non-RCRA Listed
Not P-listed or U-listed

(40 CFR 261.33).

While not federally

listed, it fails the

"Aquatic Toxicity"

criteria in many

state/EU jurisdictions.

Expert Insight: Do not be misled by the lack of a specific RCRA "P-code." The aquatic toxicity of

the tetracyclic ring structure necessitates incineration. Landfilling this compound risks leaching

into groundwater, where it can disrupt local ecosystems.

Operational Disposal Protocol
This protocol applies to the pure substance (powder), stock solutions, and contaminated

consumables.
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Workflow Visualization
The following decision tree dictates the disposal path based on the physical state of the waste.

Waste Generation:
8-OH-Mirtazapine-d3

Physical State?

Liquid Waste
(Stock/HPLC Effluent)

Solutions

Solid Waste
(Powder/Vials/Gloves)

Dry/Debris

Contains Organic
Solvents?

Pharm Waste Bin
(Black/Blue Container)

Gloves/Wipes

Sharps Container
(If Needles/Broken Glass)

Syringes/Vials

Organic Waste Stream
(Halogenated/Non-Halogenated)

Yes (>10% Org)

Aqueous Waste Stream
(Trace Contamination)

No (<10% Org)

FINAL DISPOSITION:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of 8-Hydroxy Mirtazapine-d3 waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b589078/docs?utm_src=pdf-body-img#8-hydroxy-mirtazapine-d3-proper-disposal-handling-guide-1-2
https://www.benchchem.com/product/b589078/docs?utm_src=pdf-body#8-hydroxy-mirtazapine-d3-proper-disposal-handling-guide-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Procedures
Scenario A: Liquid Waste (HPLC Effluent & Stock Solutions)

Context: Most "d3" waste is generated during LC-MS analysis mixed with Acetonitrile (ACN)

or Methanol (MeOH).

Protocol:

Collection: Collect in a dedicated High-Density Polyethylene (HDPE) safety carboy.

Compatibility: Ensure the carboy is rated for organic solvents. Do not mix with oxidizers

(e.g., Nitric Acid) to prevent exothermic reactions.

Labeling: Tag the container with the percentages of major solvents (e.g., "50% Methanol,

50% Water") and add the line item: "Trace 8-Hydroxy Mirtazapine-d3 (Toxic)."

Disposal: Hand over to EHS as Flammable/Toxic Liquid Waste.

Scenario B: Solid Waste (Contaminated PPE & Consumables)
Context: Gloves, pipette tips, weighing boats, and empty vials.

Protocol:

Trace Contamination: Items with visible powder or residue must be treated as hazardous.

Containment: Place in a sealable, leak-proof hazardous waste bag (often clear or yellow,

depending on facility rules).

Secondary Containment: Place the bag inside a rigid "Pharmaceutical Waste" bin (Black

or Blue bin systems are common).

Prohibition:NEVER place these items in the regular "Red Bag" biohazard waste unless

they are also contaminated with human blood/tissue. Biohazard autoclaving does not

destroy chemical structures; it may aerosolize them.

Scenario C: Pure Substance (Expired/Unused Vials)
Context: Expired reference standards.
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Protocol:

Do Not Open: Keep the vial sealed.

Inventory Adjustment: Mark the item as "Disposed" in your chemical inventory system

(e.g., ChemTracker) to satisfy DEA/Regulatory audits if applicable.

Pack: Place the entire vial into a Ziploc bag labeled "Obsolete Chemical for Destruction."

Transfer: Direct hand-off to your facility's Hazardous Waste Manager.

Emergency Spill Response
In the event of a powder spill (>10 mg) or stock solution breakage:

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is aerosolized, use

an N95 or P100 respirator.

Containment:

Liquid: Cover with absorbent pads or vermiculite.

Powder: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.

Cleanup: Wipe the area with Methanol or Ethanol (Mirtazapine is highly soluble in alcohols)

followed by soap and water.

Disposal: Place all cleanup materials into the Hazardous Waste stream (Scenario B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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